Cas no 2046-18-6 (4-phenylbutyronitrile)
4-phenylbutyronitrile structure
Product Name:4-phenylbutyronitrile
CAS No:2046-18-6
MF:C10H11N
MW:145.201042413712
MDL:MFCD00001973
CID:84086
PubChem ID:24850349
Update Time:2025-04-18
4-phenylbutyronitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-phenylbutyronitrile
- Phenylbutyronitrile
- 4-phenylbutanenitrile
- 3-phenylbutanenitrile
- 3-phenylpropyl cyanide
- 4-phenylbutanecarbonitrile
- 4-phenylbutylnitrile
- 4-phenyl-butyronitrile
- Benzenebutanenitrile
- Butyronitrile,4-phenyl
- G-phenylpropylcyanide
- SY049596
- 4-Phenylbutyronitrile, 99%
- Butyronitrile, 4-phenyl-
- EN300-37309
- EINECS 218-068-7
- NS00001780
- EC 218-068-7
- CAA04618
- DTXSID6062129
- PNG4BJG1Z6
- AI3-11711
- 3-(CYCLOPENTYLAMINOCARBONYL)PHENYLBORONICACID
- D92056
- FT-0619403
- (3-Cyanopropyl)benzene
- .gamma.-Phenylpropyl cyanide
- NSC1853
- AMY3893
- P1025
- 1-Cyano-3-phenylpropane
- AS-75933
- J-013338
- 2046-18-6
- AKOS000162284
- SCHEMBL181369
- CS-0269930
- NSC-1853
- MFCD00001973
- NSC 1853
- UNII-PNG4BJG1Z6
-
- MDL: MFCD00001973
- Inchi: 1S/C10H11N/c11-9-5-4-8-10-6-2-1-3-7-10/h1-3,6-7H,4-5,8H2
- InChI Key: ICMVGKQFVMTRLB-UHFFFAOYSA-N
- SMILES: N#CCCCC1C=CC=CC=1
- BRN: 2043002
Computed Properties
- Exact Mass: 145.08900
- Monoisotopic Mass: 145.089149
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 23.8
Experimental Properties
- Color/Form: liquid
- Density: 0.973 g/mL at 25 °C(lit.)
- Boiling Point: 97-99 °C/1.7 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: n20/D 1.5143(lit.)
- PSA: 23.79000
- LogP: 2.53288
- Solubility: Insoluble in water
4-phenylbutyronitrile Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Warning
- Hazard Statement: H302 + H312 + H332-H315-H319-H335
- Warning Statement: P261-P280-P305 + P351 + P338
- Hazardous Material transportation number:3276
- WGK Germany:3
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: S37/39
-
Hazardous Material Identification:
- HazardClass:6.1
- PackingGroup:III
- TSCA:Yes
- Packing Group:III
- Hazard Level:6.1
- Safety Term:6.1
- Packing Group:III
- Risk Phrases:R20/21/22
4-phenylbutyronitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-phenylbutyronitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160083-5ml |
4-phenylbutyronitrile |
2046-18-6 | >98.0%(GC) | 5ml |
¥204.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160083-1ml |
4-phenylbutyronitrile |
2046-18-6 | >98.0%(GC) | 1ml |
¥64.90 | 2023-09-01 | |
| Alichem | A019119053-500g |
4-Phenylbutanenitrile |
2046-18-6 | 95% | 500g |
$398.20 | 2023-09-02 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 171530-25G |
4-phenylbutyronitrile |
2046-18-6 | 25g |
¥1512.34 | 2023-12-10 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X71385-5ml |
4-Phenylbutanenitrile |
2046-18-6 | ≥98% | 5ml |
¥218.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X71385-1ml |
4-Phenylbutanenitrile |
2046-18-6 | ≥98% | 1ml |
¥58.0 | 2023-09-05 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | L01638-5g |
4-Phenylbutyronitrile, 97% |
2046-18-6 | 97% | 5g |
¥294.00 | 2023-02-25 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | L01638-25g |
4-Phenylbutyronitrile, 97% |
2046-18-6 | 97% | 25g |
¥1012.00 | 2023-02-25 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | P1025-25ML |
4-Phenylbutyronitrile |
2046-18-6 | >98.0%(GC) | 25ml |
¥550.00 | 2023-09-07 | |
| abcr | AB177476-5 g |
4-Phenylbutyronitrile, 97%; . |
2046-18-6 | 97% | 5g |
€50.80 | 2023-05-07 |
4-phenylbutyronitrile Related Literature
-
Nicolai A. Aksenov,Dmitrii A. Aksenov,Igor A. Kurenkov,Alexander V. Aksenov,Anton A. Skomorokhov,Lidiya A. Prityko,Michael Rubin RSC Adv. 2021 11 16236
-
Mayurakhi Bhuyan,Suraj Sharma,Gakul Baishya Org. Biomol. Chem. 2022 20 1462
-
Peer Hasebein,Bastian Frehland,Kirstin Lehmkuhl,Roland Fr?hlich,Dirk Schepmann,Bernhard Wünsch Org. Biomol. Chem. 2014 12 5407
-
Yuyang Dong,James T. Lukens,Ryan M. Clarke,Shao-Liang Zheng,Kyle M. Lancaster,Theodore A. Betley Chem. Sci. 2020 11 1260
-
Marc Sutter,Leyla Pehlivan,Romain Lafon,Wissam Dayoub,Yann Raoul,Estelle Métay,Marc Lemaire Green Chem. 2013 15 3020
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